Cas no 1629681-81-7 (3-Pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)-
• CAS No: 1629681-81-7
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• MDL: MFCD34169259
• CID: 5181132
• PubChem ID: 117691043
• Update Time: 2025-10-29

3-Pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)-
• methyl (3R)-1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-pyrrolidine-3-carboxylate
• 1629681-81-7
• PS-19869
• F78309
• METHYL (R)-1-(2,4-DIMETHOXYBENZYL)-5-OXOPYRROLIDINE-3-CARBOXYLATE
• MFCD34169259
• Methyl(3r)-1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-pyrrolidine-3-carboxylate
• CS-0310319
• Methyl (3R)-1-[(2,4-Dimethoxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• Methyl(3S)-1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-pyrrolidine-3-carboxylate
• (R)-methyl 1-(2,4-dimethoxybenzyl)-5-oxopyrrolidine-3-carboxylate
• SCHEMBL16228778
• AFTYPDGGRQCPRG-LLVKDONJSA-N

• MDL： MFCD34169259
• Inchi： 1S/C15H19NO5/c1-19-12-5-4-10(13(7-12)20-2)8-16-9-11(6-14(16)17)15(18)21-3/h4-5,7,11H,6,8-9H2,1-3H3/t11-/m1/s1
• InChI Key： AFTYPDGGRQCPRG-LLVKDONJSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2OC)C(=O)C[C@@H](C(OC)=O)C1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.1Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)-

Compound CAS No. 1629681-81-7: 3-Pyrrolidinecarboxylic Acid, 1-[(2,4-Dimethoxyphenyl)Methyl]-5-Oxo-, Methyl Ester, (3R)-

The compound with CAS No. 1629681-81-7, commonly referred to as 3-pyrrolidinecarboxylic acid, 1-[(2,4-dimethoxyphenyl)methyl]-5-oxo-, methyl ester, (3R)-, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this molecule incorporates a pyrrolidine ring system with a carboxylic acid moiety at position 3 and a methyl ester group at position 5. Additionally, the molecule features a substituted phenyl group at position 1, specifically a (2,4-dimethoxyphenyl)methyl substituent. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. For instance, research has shown that such compounds can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The presence of the (2,4-dimethoxyphenyl) group in this compound further enhances its bioactivity by introducing electron-donating methoxy groups that can modulate receptor interactions and improve pharmacokinetic properties.

The methyl ester functionality at position 5 plays a crucial role in stabilizing the molecule and influencing its solubility characteristics. This feature is particularly advantageous in drug delivery systems where controlled release and bioavailability are critical factors. Furthermore, the (3R) configuration of this compound ensures stereochemical specificity, which is essential for achieving desired biological effects while minimizing adverse reactions.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed advanced methodologies such as enantioselective catalysis and asymmetric synthesis to achieve the desired stereochemical outcome. These techniques not only enhance the efficiency of synthesis but also pave the way for large-scale production of this compound for preclinical studies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding interactions with key therapeutic targets such as protein kinases and G-protein coupled receptors (GPCRs). Such findings underscore the potential of this compound as a lead molecule in drug discovery programs targeting various disease states.

In conclusion, CAS No. 1629681-81-7 represents a cutting-edge example of how modern chemical synthesis and computational tools can be leveraged to develop innovative therapeutic agents. Its unique structure and promising biological profile make it an exciting candidate for further exploration in both academic and industrial research settings.